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Compound Name:
2-(2-Methoxyethoxy)cyclopentan-

1-amine

Cat. No.: B13298008

Get Quote

The cyclopentane ring is a prevalent structural motif in a vast array of biologically active

molecules, including natural products and synthetic pharmaceuticals.[1] Its conformational

flexibility allows it to present appended functional groups in well-defined spatial orientations,

making it an attractive scaffold for the design of ligands that can interact with high specificity

and affinity with biological targets. The introduction of an amine functionality to this ring system,

affording cyclopentanamine derivatives, opens up a rich design space for medicinal chemists.

These compounds can serve as key intermediates in the synthesis of complex drugs or as

pharmacophoric elements in their own right.[2]

This guide focuses on 2-(2-methoxyethoxy)cyclopentan-1-amine, a specific derivative that

combines the cyclopentanamine core with a methoxyethoxy side chain. While specific data for

this exact molecule is sparse in publicly available literature, this document will provide a

comprehensive overview of its structural analogs, such as rel-(1R,3S)-3-(2-

Methoxyethoxy)cyclopentan-1-amine (CAS Number: 2808310-23-6) and 2-

methoxycyclopentan-1-amine (CAS Number: 954582-89-9), to infer its properties, synthesis,

and potential applications.[3][4] The principles and methodologies discussed herein are broadly

applicable to this class of compounds and are intended to provide researchers, scientists, and

drug development professionals with a solid foundation for their work.
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Physicochemical Properties and Structural Analysis
The physicochemical properties of a molecule are critical determinants of its pharmacokinetic

and pharmacodynamic behavior. For 2-(2-methoxyethoxy)cyclopentan-1-amine and its

analogs, the interplay between the lipophilic cyclopentyl ring, the polar amine group, and the

flexible, hydrophilic methoxyethoxy side chain will govern properties such as solubility,

permeability, and plasma protein binding.

Below is a table summarizing the computed physicochemical properties for two closely related

analogs. These values provide a reasonable estimate of the expected properties for the title

compound.

Property
rel-(1R,3S)-3-(2-
Methoxyethoxy)cyclopenta
n-1-amine[3]

2-Methoxycyclopentan-1-
amine[4]

CAS Number 2808310-23-6 954582-89-9

Molecular Formula C₈H₁₇NO₂ C₆H₁₃NO

Molecular Weight 159.23 g/mol 115.17 g/mol

Topological Polar Surface Area

(TPSA)
44.48 Å² 35.3 Å²

LogP 0.5292 0.1

Hydrogen Bond Donors 1 1

Hydrogen Bond Acceptors 3 2

Rotatable Bonds 4 1

The presence of the methoxyethoxy group in rel-(1R,3S)-3-(2-Methoxyethoxy)cyclopentan-1-

amine increases its molecular weight, TPSA, and number of hydrogen bond acceptors and

rotatable bonds compared to 2-methoxycyclopentan-1-amine. This is expected to enhance its

aqueous solubility and polarity.
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2-(2-Methoxyethoxy)cyclopentan-1-amine possesses two stereocenters at the C1 and C2

positions of the cyclopentane ring. This gives rise to four possible stereoisomers: (1R,2R),

(1S,2S), (1R,2S), and (1S,2R). The relative orientation of the amine and methoxyethoxy groups

(cis or trans) will significantly influence the molecule's three-dimensional shape and,

consequently, its biological activity. The synthesis of a single, desired stereoisomer is a key

challenge and a critical aspect of its application in drug development.

Synthesis Strategies for 2-Substituted
Cyclopentanamines
The synthesis of 2-substituted cyclopentanamines can be approached through several

strategic disconnections. A common and versatile method is the reductive amination of a

corresponding 2-substituted cyclopentanone. The control of stereochemistry during this

process is paramount and can often be achieved through substrate control or the use of chiral

reagents or catalysts.

Below is a plausible synthetic workflow for the preparation of 2-(2-
methoxyethoxy)cyclopentan-1-amine, starting from cyclopentanone.

Cyclopentanone

2-(2-Methoxyethoxy)cyclopentan-1-one

α-Alkoxylation

2-(2-Methoxyethoxy)cyclopentan-1-amine
(Racemic mixture)

Reductive Amination

Enantiomerically Pure
2-(2-Methoxyethoxy)cyclopentan-1-amine

Chiral Resolution or
Asymmetric Synthesis
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Caption: Plausible synthetic workflow for 2-(2-Methoxyethoxy)cyclopentan-1-amine.

Experimental Protocol: Synthesis of 2-(2-
Methoxyethoxy)cyclopentan-1-one (Hypothetical)
This protocol is based on general methods for the α-alkoxylation of ketones.

Enolate Formation: To a solution of cyclopentanone (1.0 eq) in a suitable aprotic solvent

(e.g., THF) at -78 °C under an inert atmosphere (e.g., argon), add a strong base such as

lithium diisopropylamide (LDA) (1.1 eq) dropwise. Stir the mixture for 1 hour at -78 °C to

ensure complete enolate formation. The rationale for using a strong, non-nucleophilic base at

low temperature is to achieve rapid and quantitative deprotonation without competing side

reactions.

Oxidation: To the enolate solution, add a solution of an oxidizing agent such as a

molybdenum peroxide reagent (e.g., MoOPH) (1.2 eq) in THF. The choice of oxidant is

crucial for achieving high yields of the α-hydroxy ketone.

Williamson Ether Synthesis: After quenching the reaction and workup to isolate the 2-

hydroxycyclopentanone, dissolve it in a polar aprotic solvent like DMF. Add a base such as

sodium hydride (1.2 eq) portion-wise at 0 °C, followed by the addition of 2-methoxyethyl

chloride (1.1 eq). The reaction is then allowed to warm to room temperature and stirred until

completion. This step introduces the methoxyethoxy side chain.

Purification: The crude product is purified by column chromatography on silica gel to yield 2-

(2-methoxyethoxy)cyclopentan-1-one.

Reductive Amination
The resulting ketone can then be subjected to reductive amination. This can be achieved using

a variety of reagents, such as ammonia in the presence of a reducing agent like sodium

cyanoborohydride or through catalytic hydrogenation. For asymmetric synthesis, a chiral amine

or a chiral catalyst can be employed.
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Spectroscopic Characterization
The structural elucidation of 2-(2-methoxyethoxy)cyclopentan-1-amine would rely on a

combination of spectroscopic techniques.

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

cyclopentyl protons, the methoxy group (a singlet around 3.3-3.4 ppm), and the protons of

the ethoxy bridge. The protons on the carbons bearing the amine and ether groups would

appear as multiplets at a lower field due to the deshielding effect of the heteroatoms. The N-

H protons of the primary amine would typically appear as a broad singlet, the chemical shift

of which is concentration and solvent-dependent.[5][6]

¹³C NMR: The carbon NMR spectrum would show eight distinct signals corresponding to the

eight carbon atoms in the molecule. The carbons attached to the nitrogen and oxygen atoms

would be shifted downfield.

IR Spectroscopy: The infrared spectrum would exhibit a characteristic N-H stretching

absorption for the primary amine in the region of 3300-3500 cm⁻¹, typically as a pair of

bands.[5][6] A strong C-O stretching band for the ether linkage would also be present around

1100 cm⁻¹.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound. Characteristic fragmentation patterns for amines,

such as α-cleavage, would also be observed.[6]

Applications in Drug Discovery and Development
The 2-substituted cyclopentanamine scaffold is a valuable building block in medicinal

chemistry. For instance, derivatives of this scaffold are key intermediates in the synthesis of

important drugs like Ticagrelor, a P2Y₁₂ platelet inhibitor.[2]

The introduction of a methoxyethoxy group can have several beneficial effects on the

properties of a drug candidate:

Improved Solubility: The ether oxygens can act as hydrogen bond acceptors, improving

aqueous solubility.
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Metabolic Stability: The ether linkage is generally more stable to metabolic degradation than

an ester or amide bond.

Modulation of Lipophilicity: The methoxyethoxy group can fine-tune the overall lipophilicity of

the molecule, which is a critical parameter for absorption, distribution, metabolism, and

excretion (ADME) properties.

Conformational Control: The flexible ether chain can adopt various conformations, potentially

allowing for optimal interactions with a biological target.

2-(2-Methoxyethoxy)cyclopentan-1-amine Scaffold

Improved Physicochemical Properties
(Solubility, Lipophilicity)

Novel Biological ActivityEnhanced Pharmacokinetics
(ADME Profile)

Drug Candidate

Click to download full resolution via product page

Caption: Role of the 2-(2-methoxyethoxy)cyclopentan-1-amine scaffold in drug design.

The amine group of 2-(2-methoxyethoxy)cyclopentan-1-amine can serve as a handle for

further chemical modifications, allowing for the introduction of a wide range of substituents to

explore the structure-activity relationship (SAR) of a lead compound. The cyclopentane ring

provides a rigid framework to position these substituents in a defined three-dimensional space.

The potential for stereoisomers also allows for the exploration of stereospecific interactions with

chiral biological targets like enzymes and receptors.
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Safety and Handling
As a primary amine, 2-(2-methoxyethoxy)cyclopentan-1-amine should be handled with

appropriate safety precautions. Primary amines are typically corrosive and can cause skin and

eye irritation or burns. They can also be harmful if inhaled or swallowed. It is recommended to

handle this compound in a well-ventilated fume hood, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. For specific handling and

storage information, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier. The compound should be stored in a tightly sealed container in a cool, dry place.[3]

Conclusion
While specific experimental data on 2-(2-methoxyethoxy)cyclopentan-1-amine is not readily

available, by examining its structural analogs, we can confidently predict its key properties and

potential utility. The combination of the cyclopentanamine scaffold with the methoxyethoxy side

chain makes it an intriguing building block for medicinal chemistry. Its synthesis is achievable

through established organic chemistry methodologies, and its structural features offer multiple

avenues for optimization in a drug discovery program. As the demand for novel chemical

entities with improved drug-like properties continues to grow, scaffolds such as 2-(2-
methoxyethoxy)cyclopentan-1-amine and its derivatives will undoubtedly play an important

role in the development of the next generation of therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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